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Compound of Interest

Compound Name:
Ethyl 2-(5-bromopyrimidin-4-

yl)acetate

CAS No.: 185030-22-2

Cat. No.: B169346

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of two positional isomers of

bromopyrimidine: 2-bromopyrimidine and 5-bromopyrimidine. Understanding the distinct

spectroscopic signatures of these isomers is crucial for their unambiguous identification in

various research and development settings, including pharmaceutical synthesis and quality

control. This document presents a compilation of experimental data from Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS),

alongside generalized experimental protocols for these analytical techniques. Due to the limited

availability of experimental data for 4-bromopyrimidine, this guide focuses on the 2- and 5-

isomers.

Summary of Spectroscopic Data
The following tables summarize the key spectroscopic data for 2-bromopyrimidine and 5-

bromopyrimidine, allowing for a direct comparison of their characteristic spectral features.
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Table 1: ¹H NMR Spectroscopic Data

Compound
Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment Solvent

2-

Bromopyrimid

ine

8.75 d 4.8 H-4, H-6 CDCl₃

7.35 t 4.8 H-5 CDCl₃

5-

Bromopyrimid

ine

9.15 s - H-2 CDCl₃

8.80 s - H-4, H-6 CDCl₃

Table 2: ¹³C NMR Spectroscopic Data

Compound
Chemical Shift (δ,
ppm)

Assignment Solvent

2-Bromopyrimidine 161.5 C-4, C-6 CDCl₃

157.0 C-2 CDCl₃

121.0 C-5 CDCl₃

5-Bromopyrimidine 158.5 C-4, C-6 CDCl₃

157.8 C-2 CDCl₃

118.0 C-5 CDCl₃

Table 3: IR Spectroscopic Data
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Compound
Key Vibrational
Frequencies (cm⁻¹)

Assignment

2-Bromopyrimidine ~3050 Aromatic C-H stretch

~1560, 1540 C=N, C=C ring stretching

~770 C-Br stretch

5-Bromopyrimidine ~3070 Aromatic C-H stretch

~1550, 1530 C=N, C=C ring stretching

~790 C-Br stretch

Table 4: Mass Spectrometry Data

Compound Molecular Ion (m/z)
Key Fragmentation
Peaks (m/z)

Ionization Method

2-Bromopyrimidine 158/160 (M⁺, M⁺+2)
79 (Br⁺), 79

(C₄H₃N₂⁺)

Electron Ionization

(EI)

5-Bromopyrimidine 158/160 (M⁺, M⁺+2)
79 (Br⁺), 79

(C₄H₃N₂⁺)

Electron Ionization

(EI)

Experimental Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis and

comparison of the bromopyrimidine isomers.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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